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Compound of Interest

Compound Name: 2,4-Dimethylpentane

Cat. No.: B089610 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dimethylpentane (CAS: 108-08-7) is a branched-chain alkane, an isomer of heptane,

commonly utilized as a solvent or in fuel formulations.[1][2] As a colorless, highly flammable

liquid with a characteristic hydrocarbon odor, it necessitates meticulous handling and disposal

procedures to ensure laboratory safety and environmental protection.[1][3][4] This document

provides detailed protocols for the safe management and disposal of waste containing 2,4-
Dimethylpentane, in accordance with established safety guidelines and hazardous waste

regulations. Due to its high flammability and aquatic toxicity, improper disposal is strictly

prohibited.[3][4]

Section 1: Chemical and Hazard Profile
Understanding the physicochemical properties and hazards of 2,4-Dimethylpentane is critical

for safe handling. It is classified as an ignitable hazardous waste (EPA Waste Number D001)

due to its low flash point.[3][5] Vapors are heavier than air and may travel to a source of ignition

and flash back.[4]

Table 1: Physicochemical Properties of 2,4-Dimethylpentane
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Property Value Reference

CAS Number 108-08-7 [1][4][6]

Molecular Formula C₇H₁₆ [1][2][6]

Molecular Weight 100.202 g/mol [6][7]

Appearance Colorless liquid [1][2][8]

Boiling Point 80-80.5 °C [6][8]

Melting Point -123 °C [6][8]

Flash Point -12.2 °C [6]

Density 0.673 g/mL at 25 °C [8]

Vapor Density 3.48 (vs air) [6]

Solubility

Insoluble in water. Soluble in

acetone, benzene, alcohol,

ether.

[1][2][8]

Table 2: Hazard Classification

Hazard Category Description Reference

Physical Hazard
Highly Flammable Liquid and

Vapor (OSHA Category 2)
[3][4]

Health Hazard

Skin Irritant, Eye Irritant.

Aspiration hazard - may cause

lung damage if swallowed.

[3][4]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.
[3][4]

EPA Waste Code D001 (Ignitability) [3][5]

Section 2: Waste Management Workflow
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The following diagram outlines the decision-making process for the safe management of 2,4-
Dimethylpentane waste from generation to final disposal.
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Caption: Workflow for 2,4-Dimethylpentane Waste Management.

Section 3: Experimental Protocols
Protocol 1: Collection and Storage of 2,4-
Dimethylpentane Waste
This protocol details the steps for safely accumulating waste in a laboratory setting.

Materials:

Designated hazardous waste container (chemically compatible, e.g., HDPE or glass)

EHS (Environmental Health & Safety) hazardous waste labels

Secondary containment bin

Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat

Methodology:

Container Selection: Obtain a clean, sturdy, leak-proof container with a secure screw-top

cap. Ensure the container material is compatible with 2,4-Dimethylpentane.

Labeling: Before adding any waste, affix a completed EHS hazardous waste label to the

container. The label must include:

The words "Hazardous Waste"

The full chemical name: "2,4-Dimethylpentane" and any other constituents. Do not use

abbreviations.

The approximate percentage of each component.

The relevant hazard characteristics (e.g., Ignitable).

Waste Collection:
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Dispense waste into the container using a funnel to prevent spills.

Keep the container closed at all times, except when adding waste.[9]

Do not mix incompatible wastes. For instance, do not mix 2,4-Dimethylpentane (a non-

halogenated organic solvent) with halogenated solvents or strong oxidizers.[3][10]

Storage:

Place the sealed waste container inside a larger, chemically resistant secondary

containment bin.

Store the container in a designated Satellite Accumulation Area (SAA).

The SAA must be located at or near the point of generation and away from heat, sparks,

or open flames.[4]

Disposal Request: Once the container is full, or if waste generation ceases, submit a

hazardous waste pickup request to your institution's EHS department.

Protocol 2: Management of Spills
This protocol outlines the response to a minor spill of 2,4-Dimethylpentane. For major spills,

evacuate the area and contact emergency responders.

Materials:

Spill kit containing non-combustible absorbent material (e.g., vermiculite, sand). Do not use

combustible materials like paper towels to absorb the bulk of the spill.

Spark-proof tools (e.g., plastic dustpan and brush).[4]

Sealable, labeled container for spill debris.

Appropriate PPE (safety glasses/goggles, nitrile gloves, lab coat; respirator if ventilation is

poor).

Methodology:
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Alert Personnel: Immediately alert others in the vicinity.

Remove Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[3]

Ventilation: Increase ventilation in the area by opening a fume hood sash.

Containment: Confine the spill by creating a dike around the spill area with absorbent

material from the spill kit.

Absorption: Apply absorbent material over the spill, starting from the outside and working

inward.

Collection: Once the liquid is fully absorbed, use spark-proof tools to carefully collect the

contaminated material.[3]

Disposal of Debris: Place the collected material into a sturdy, sealable container. Label the

container as "Hazardous Waste: 2,4-Dimethylpentane Spill Debris" and manage it

according to Protocol 1.

Decontamination: Wipe the spill area clean with a cloth dampened with soap and water.

Dispose of the cleaning materials as hazardous waste.

Reporting: Report the spill to the laboratory supervisor and EHS, as per institutional policy.

Section 4: Disposal Method - High-Temperature
Incineration
The recommended disposal method for 2,4-Dimethylpentane is high-temperature incineration

in a licensed hazardous waste facility.[3] This process uses controlled combustion to destroy

the chemical, converting it primarily into carbon dioxide and water.[8] Modern facilities employ

extensive flue gas treatment to neutralize pollutants before atmospheric release.[11][12]

Table 3: Typical Operating Parameters for Hazardous Waste Incineration
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Parameter
Typical
Value/Condition

Rationale Reference

Primary Chamber

Temp.
850 - 1100 °C

Ensures complete

combustion and

destruction of organic

molecules.

[12][13]

Gas Residence Time > 2 seconds

Provides sufficient

time at high

temperature for

complete

decomposition.

[11][12]

Oxygen Level Excess O₂

Ensures complete

oxidation

(combustion) of the

hydrocarbon waste.

[13]

Destruction Efficiency > 99.99%

Regulatory

requirement for the

destruction of

hazardous

constituents.

[14]

Alkane Removal

Efficiency
~90.9% (with APCDs)

Efficiency of Air

Pollution Control

Devices (APCDs) in

removing residual

hydrocarbons from

flue gas.

[15]

The diagram below illustrates the key stages of a typical hazardous waste incineration process.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.youtube.com/watch?v=lI100tVLuUs
https://www.researchgate.net/figure/Thermal-decomposition-formation-profiles-of-total-alkanes-and-alkenes-during-incineration_fig1_283445699
https://en.wikipedia.org/wiki/Incineration
https://www.youtube.com/watch?v=lI100tVLuUs
https://www.researchgate.net/figure/Thermal-decomposition-formation-profiles-of-total-alkanes-and-alkenes-during-incineration_fig1_283445699
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=30001RF8.TXT
https://www.mdpi.com/2305-6304/13/12/1067
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Handling & Feed

Thermal Destruction

Energy Recovery & Gas Treatment

Liquid Waste Storage Tank
(2,4-Dimethylpentane)

Waste Feed Injection

Rotary Kiln / Primary Chamber
(>850 °C)

Secondary Chamber / Afterburner
(>1100 °C, >2 sec residence)

Hot Gases

Bottom Ash Removal

Solid Residue

Waste Heat Boiler
(Energy Recovery)

Acid Gas Scrubber
(Neutralization)

Activated Carbon Injection
(Adsorption)

Baghouse Filter
(Particulate Removal)

Cleaned Flue Gas to Stack

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b089610?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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